Cas no 1341428-85-0 (2-(3-Bromofuran-2-yl)propanoic acid)

• Product Name: 2-(3-Bromofuran-2-yl)propanoic acid
• CAS No: 1341428-85-0
• MF: C₇H₇BrO₃
• MW: 219.032681703568
• CID: 5702665
• PubChem ID: 63948189
• Update Time: 2025-10-17

2-(3-Bromofuran-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1137753
• AKOS013263645
• 1341428-85-0
• 2-(3-bromofuran-2-yl)propanoic acid
• 2-(3-bromofuran-2-yl)propanoicacid
• 2-Furanacetic acid, 3-bromo-α-methyl-
• 2-(3-Bromofuran-2-yl)propanoic acid

• Inchi： 1S/C7H7BrO3/c1-4(7(9)10)6-5(8)2-3-11-6/h2-4H,1H3,(H,9,10)
• InChI Key： UCVIYEKXZSDVPD-UHFFFAOYSA-N
• SMILES： BrC1C=COC=1C(C(=O)O)C

Computed Properties

• Exact Mass: 217.95786g/mol
• Monoisotopic Mass: 217.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.645±0.06 g/cm3(Predicted)
• Boiling Point: 257.8±25.0 °C(Predicted)
• pka: 3.98±0.13(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2-(3-Bromofuran-2-yl)propanoic acid

Professional Introduction to 2-(3-Bromofuran-2-yl)propanoic acid (CAS No. 1341428-85-0)

2-(3-Bromofuran-2-yl)propanoic acid, chemically designated as CAS No. 1341428-85-0, is a significant compound in the realm of pharmaceutical and chemical research. This compound, featuring a 3-bromofuran-2-yl moiety, has garnered attention due to its versatile applications in synthetic chemistry and drug development. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the field of medicinal chemistry.

The 3-bromofuran-2-yl substituent is a key feature that enhances the reactivity and utility of 2-(3-Bromofuran-2-yl)propanoic acid. This group allows for facile participation in various chemical transformations, including cross-coupling reactions, which are fundamental in constructing complex molecular architectures. The presence of the bromine atom further facilitates these reactions, making the compound an attractive choice for synthetic chemists.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 2-(3-Bromofuran-2-yl)propanoic acid has emerged as a crucial building block in this endeavor. Its structural framework can be modified to produce derivatives with specific biological activities, making it a cornerstone in the design of new drugs targeting various diseases.

One of the most compelling aspects of 2-(3-Bromofuran-2-yl)propanoic acid is its role in the synthesis of heterocyclic compounds. Heterocycles are widely prevalent in biologically active molecules and are known for their diverse pharmacological properties. The 3-bromofuran-2-yl group provides a scaffold that can be easily functionalized to introduce additional pharmacophores, thereby expanding the scope of potential drug candidates.

The compound's utility extends beyond its role as a synthetic intermediate. It has been employed in the development of novel materials with applications in pharmaceuticals and agrochemicals. The ability to modify its structure allows researchers to fine-tune its properties, making it suitable for a wide range of applications.

Recent studies have highlighted the importance of 2-(3-Bromofuran-2-yl)propanoic acid in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By incorporating this compound into drug design strategies, researchers have been able to develop potent inhibitors that target specific kinases, offering new therapeutic options for patients.

The use of computational methods has further enhanced the understanding of how 2-(3-Bromofuran-2-yl)propanoic acid can be utilized in drug development. Molecular modeling techniques have allowed researchers to predict the behavior of this compound in different biological environments, providing insights into its potential interactions with biological targets. This computational approach has accelerated the discovery process and has led to the identification of novel drug candidates.

In conclusion, 2-(3-Bromofuran-2-yl)propanoic acid (CAS No. 1341428-85-0) is a multifaceted compound with significant implications in pharmaceutical and chemical research. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to evolve, it is likely that this compound will play an even greater role in the development of new drugs and materials that address unmet medical needs.